Cas no 90557-28-1 (3-Amino-2,5-dimethylbenzonitrile)

3-Amino-2,5-dimethylbenzonitrile is a substituted benzonitrile derivative featuring both amino and methyl functional groups on its aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-donating amino group and the nitrile moiety, make it valuable for further functionalization, such as coupling reactions or heterocycle formation. The dimethyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic pathways. The compound is typically characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.

3-Amino-2,5-dimethylbenzonitrile structure

90557-28-1 structure

Product Name:3-Amino-2,5-dimethylbenzonitrile

CAS No:90557-28-1

MF:C₉H₁₀N₂

MW:146.189101696014

MDL:MFCD18826302

CID:798450

PubChem ID:45078956

Update Time:2025-06-30

3-Amino-2,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3-amino-2,5-dimethyl-
- Benzonitrile, 3-amino-2,5-dimethyl- (7CI)
- 3-Amino-2,5-dimethylbenzonitrile
- AK465846
- C77067
- MFCD18826302
- DS-18834
- CS-0161157
- DB-274657
- BENZONITRILE, 3-AMINO-2,5-DIMETHYL-
- SB75423
- AKOS006360510
- 90557-28-1
- MDL： MFCD18826302
- Inchi： 1S/C9H10N2/c1-6-3-8(5-10)7(2)9(11)4-6/h3-4H,11H2,1-2H3
- InChI Key： GBMHMRUGCQCDJK-UHFFFAOYSA-N
- SMILES： N#CC1C(C)=C(N)C=C(C)C=1

Computed Properties

Exact Mass: 146.084
Monoisotopic Mass: 146.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8
XLogP3: 1.7

3-Amino-2,5-dimethylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097604-100mg	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	100mg	$245.25	2023-08-31
Alichem	A019097604-250mg	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	250mg	$352.80	2023-08-31
Alichem	A019097604-1g	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	1g	$900.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG918-200mg	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	200mg	1314.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG918-50mg	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	50mg	525.0CNY	2021-07-10
abcr	AB528406-250 mg	3-Amino-2,5-dimethylbenzonitrile; .	90557-28-1		250MG	€262.90	2022-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A900464-250mg	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	250mg	1,546.20	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG918-100mg	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	100mg	897CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG918-250mg	3-Amino-2,5-dimethylbenzonitrile	90557-28-1	97%	250mg	1975CNY	2021-05-08
eNovation Chemicals LLC	D757277-100mg	Benzonitrile,3-amino-2,5-dimethyl-	90557-28-1	97%	100mg	$140	2024-06-06

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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

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